Cas no 2060031-56-1 (5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid)

• Product Name: 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid
• CAS No: 2060031-56-1
• MF: C₁₂H₂₀F₃NO₂
• MW: 267.287914276123
• MDL: MFCD30477316
• CID: 5163667
• PubChem ID: 137701943
• Update Time: 2025-10-28

5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid
• 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoicacid
• CID 137701943

• MDL： MFCD30477316
• Inchi： 1S/C12H20F3NO2/c13-12(14,15)9(7-11(17)18)6-10(16)8-4-2-1-3-5-8/h8-10H,1-7,16H2,(H,17,18)
• InChI Key： BLYKADXDCMSPNU-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)CC(C1CCCCC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3

Additional information on 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid

Research Brief on 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid (CAS: 2060031-56-1)

5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid (CAS: 2060031-56-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and cyclohexyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its significance in contemporary research.

The synthesis of 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid has been a subject of interest due to its structural complexity and the challenges associated with introducing the trifluoromethyl group. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, leveraging advanced catalytic methods and protecting group strategies. The study emphasized the compound's role as a key intermediate in the development of protease inhibitors, particularly those targeting viral enzymes. The trifluoromethyl group's electron-withdrawing properties are believed to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

Pharmacological evaluations of 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid have revealed its potential as a modulator of enzymatic activity. In vitro studies conducted by researchers at the University of California, San Francisco, demonstrated its inhibitory effects on specific proteases involved in inflammatory pathways. These findings suggest its applicability in treating conditions such as rheumatoid arthritis and chronic inflammatory diseases. Furthermore, the compound's ability to penetrate cell membranes, as evidenced by its logP value, underscores its suitability for oral drug formulations. These properties position it as a promising candidate for further preclinical development.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into its binding modes and energetics, facilitating the design of derivatives with enhanced activity. A 2024 study in ACS Chemical Biology utilized these computational tools to identify structural modifications that could improve selectivity and reduce off-target effects. Such approaches are critical for accelerating the discovery of next-generation therapeutics based on this scaffold.

In conclusion, 5-Amino-5-cyclohexyl-3-(trifluoromethyl)pentanoic acid (CAS: 2060031-56-1) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique structural features, combined with recent synthetic and computational advancements, make it a valuable tool for researchers aiming to develop novel therapeutic agents. Future studies should focus on in vivo efficacy and safety profiling to translate these findings into clinical applications. The continued exploration of this compound and its derivatives holds great promise for addressing unmet medical needs in various disease areas.